Cas no 526-87-4 (Conduritol A)

Conduritol A structure
Product Name:Conduritol A
Conduritol A Properties
Names and Identifiers
-
- 5-Cyclohexene-1,2,3,4-tetrol,(1R,2S,3R,4S)-rel-
- Conduritol A
- 526-87-4
- (1RS,2SR,3RS,4SR)-5-cyclohexene-1,2,3,4-tetrol
- SCHEMBL12679330
- FS-9974
- (1S,2R,3S,4R)-cyclohex-5-ene-1,2,3,4-tetrol
- UNII-QL4Q1FZ32P
- (1R,2S,3R,4S)-cyclohex-5-ene-1,2,3,4-tetrol
- 5-CYCLOHEXENE-1,2,3,4-TETROL, (1R,2S,3R,4S)-REL-
- Kondurite
- 5-(1alpha,2beta,3beta,4alpha)-1,2,3,4-Cyclohexenetetrol
- QL4Q1FZ32P
- 5-CYCLOHEXENE-1,2,3,4-TETROL, (1.ALPHA.,2.BETA.,3.BETA.,4.ALPHA.)-
- CHEBI:67221
- Conduritol A; Kondurite
- LRUBQXAKGXQBHA-GUCUJZIJSA-N
- AKOS027405641
- DTXSID90894915
- CHEMBL308805
- HY-N3613
- (1S,2R,3S,4S)-cyclohex-5-ene-1,2,3,4-tetrol
- 351885-26-2
- (1R,2s,3r,4s)-5-cyclohexene-1,2,3,4-tetrol
- Conduritol b, (1alpha,2alpha,3alpha,4beta)-isomer
- CS-0023938
- Conduritol b, (1alpha,2beta,3beta,4alpha)-isomer
- Conduritol b, (1R-(1alpha,2alpha,3beta,4alpha))-isomer
- DTXCID201324473
- CHEBI:67218
- DB-246706
- 5-CYCLOHEXENE-1,2,3,4-TETROL, (1ALPHA,2BETA,3BETA,4ALPHA)-
-
- InChIKey: LRUBQXAKGXQBHA-GUCUJZIJSA-N
- Inchi: InChI=1S/C6H10O4/c7-3-1-2-4(8)6(10)5(3)9/h1-10H/t3-,4+,5+,6-
- SMILES: C1=CC(C(C(C1O)O)O)O
Computed Properties
- Exact Mass: 146.05800
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 0
- Monoisotopic Mass: 146.05790880g/mol
- Heavy Atom Count: 10
- Complexity: 129
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -2.1
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- LogP: -2.00020
- PSA: 80.92000
- Melting Point: 142-143
- Color/Form: Cryst.
Conduritol A Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AG16961-10mg |
CONDURITOL A |
526-87-4 | 10mg |
$1404.00 | |||
ChemFaces | CFN98868-10mg |
Conduritol A |
526-87-4 | >=98% | 10mg |
$258 | ||
TargetMol Chemicals | TN3692-5 mg |
Conduritol A |
526-87-4 | 98% | 5mg |
¥ 3,280 | ||
TRC | C645000-1mg |
Conduritol A |
526-87-4 | 1mg |
$210.00 | 2023-05-18 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3692-10 mg |
Conduritol A |
526-87-4 | 10mg |
¥2709.00 | 2022-04-26 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-211126-10 mg |
Conduritol A, |
526-87-4 | 10mg |
¥21,059.00 | 2023-07-11 |
Conduritol A Suppliers
BioBioPha
(CAS:526-87-4)
MR./MRS.:ZHENG JING LI
Phone:18788556290
Email:xp.zheng@mail.biobiopha.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
(CAS:526-87-4)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
Conduritol A Related Literature
-
B. T. Adams,S. Niccoli,M. A. Chowdhury,A. N. K. Esarik,S. J. Lees,B. P. Rempel,C. P. Phenix Chem. Commun. 2015 51 11390
-
Allam Vinaykumar,Banothu Surender,Batchu Venkateswara Rao RSC Adv. 2023 13 22824
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3. Biocatalysis as the strategy of choice in the exhaustive enantiomerically controlled synthesis of conduritolsTomas Hudlicky,Hector Luna,Horacio F. Olivo,Catherine Andersen,Thomas Nugent,John D. Price J. Chem. Soc. Perkin Trans. 1 1991 2907
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4. A straightforward synthesis of perbenzylated conduritols from alditols by ring closing olefin metathesisJohn K. Gallos,Theocharis V. Koftis,Vassiliki C. Sarli,Konstantinos E. Litinas J. Chem. Soc. Perkin Trans. 1 1999 3075
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5. A novel and stereospecific synthesis of conduritol-AYa?ar Sütbeyaz,Hasan Se?en,Metin Balci J. Chem. Soc. Chem. Commun. 1988 1330
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6. Enantiospecific and stereoselective synthesis of (–)-conduritol C from chlorobenzene via microbial oxidation and epoxidationHoward A. J. Carless J. Chem. Soc. Chem. Commun. 1992 234
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7. A straightforward synthesis of perbenzylated conduritols from alditols by ring closing olefin metathesisJohn K. Gallos,Theocharis V. Koftis,Vassiliki C. Sarli,Konstantinos E. Litinas J. Chem. Soc. Perkin Trans. 1 1999 3075
-
8. 1166. The proton magnetic resonance spectra and conformations of cyclic compounds. Part II. The p.m.r. spectra of the conduritolsR. J. Abraham,H. Gottschalck,H. Paulsen,W. A. Thomas J. Chem. Soc. 1965 6268
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9. Synthesis of conduritols A, (+)-C and (–)-C from D-galactoseHari Babu Mereyala,Bapu Reddy Gaddam J. Chem. Soc. Perkin Trans. 1 1994 2187
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10. Synthesis and biological evaluation of conduritol and conduramine analogsMichel Desjardins,Marie-Christine Lallemand,Stanley Freeman,Tomas Hudlicky,Khalil A. Abboud J. Chem. Soc. Perkin Trans. 1 1999 621
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